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Compound of Interest

Compound Name:
(3-Chloro-2-

methylphenyl)methanol

CAS No.: 90369-75-8

Cat. No.: B1356379

Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive overview of the solubility characteristics of

(3-Chloro-2-methylphenyl)methanol in common laboratory solvents. Due to the limited

availability of specific quantitative public data for this compound, this guide outlines the

predicted solubility based on its structural similarity to benzyl alcohol and general chemical

principles. Furthermore, it details standardized experimental protocols for determining solubility,

offering a framework for researchers to generate precise data.

Introduction
(3-Chloro-2-methylphenyl)methanol is a substituted aromatic alcohol. Its molecular structure,

featuring a polar hydroxyl group and a largely nonpolar chloromethylphenyl group, suggests a

solubility profile that is highly dependent on the nature of the solvent. Understanding its

solubility is critical for a range of applications, including reaction chemistry, formulation

development, and purification processes. This guide serves as a technical resource for

laboratory professionals working with this compound.
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Predicted Solubility of (3-Chloro-2-
methylphenyl)methanol
While specific experimental data for (3-Chloro-2-methylphenyl)methanol is not readily

available in the public domain, its solubility can be inferred from the behavior of its parent

compound, benzyl alcohol, and the principle of "like dissolves like". Benzyl alcohol exhibits

moderate solubility in water and is miscible with many organic solvents.[1][2] The presence of a

chloro and a methyl group on the benzene ring of (3-Chloro-2-methylphenyl)methanol is
expected to increase its lipophilicity compared to benzyl alcohol, which would likely decrease

its solubility in polar protic solvents like water and increase its solubility in nonpolar solvents.

Table 1: Predicted Solubility of (3-Chloro-2-methylphenyl)methanol in Common Laboratory

Solvents
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Solvent Class Solvent Name Predicted Solubility Rationale

Polar Protic Water Low to Moderate

The polar hydroxyl

group allows for

hydrogen bonding

with water, but the

substituted aromatic

ring is large and

nonpolar, limiting

solubility.[1][2][3]

Methanol High

Methanol is a polar

protic solvent that can

effectively solvate

both the hydroxyl

group and, to some

extent, the aromatic

ring.

Ethanol High

Similar to methanol,

ethanol is expected to

be a good solvent.[1]

[4]

Polar Aprotic Acetone High

Acetone's polarity

allows it to interact

with the hydroxyl

group, and its organic

character allows it to

solvate the rest of the

molecule.[2][4]

Dimethyl Sulfoxide

(DMSO)
High

DMSO is a highly

polar aprotic solvent

capable of dissolving

a wide range of

organic compounds.

Acetonitrile High A common polar

aprotic solvent in
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which many organic

compounds are

soluble.

Nonpolar Toluene High

The aromatic nature

of toluene makes it an

excellent solvent for

the nonpolar

chloromethylphenyl

group.

Hexane Moderate to High

As a nonpolar

aliphatic solvent,

hexane will readily

solvate the nonpolar

parts of the molecule.

Diethyl Ether High

A relatively nonpolar

solvent with some

polar character that is

a good solvent for

many organic

compounds.[1]

Chloroform High

A common organic

solvent that is

expected to readily

dissolve the

compound.[2][4]

Experimental Protocols for Solubility Determination
To obtain precise quantitative data, the following experimental protocols are recommended.

This method provides a rapid determination of a compound's solubility in various solvents.

Materials:

(3-Chloro-2-methylphenyl)methanol
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A selection of solvents (e.g., water, 5% HCl, 5% NaOH, ethanol, acetone, toluene, hexane)

Small test tubes

Vortex mixer

Spatula

Procedure:

Add approximately 25 mg of (3-Chloro-2-methylphenyl)methanol to a small test tube.[5]

Add 0.75 mL of the chosen solvent to the test tube in small portions.[5]

After each addition, vigorously shake or vortex the test tube for at least 60 seconds.[5][6]

Visually inspect the solution. If the solid completely dissolves, the compound is considered

soluble. If some or all of the solid remains, it is considered insoluble or partially soluble.

For water-insoluble compounds, subsequent tests in 5% NaOH and 5% HCl can indicate

acidic or basic functional groups.[7][8] Given the structure of (3-Chloro-2-
methylphenyl)methanol, it is not expected to be soluble in acidic or basic aqueous

solutions.

This is a widely accepted method for determining the equilibrium solubility of a compound.

Materials:

(3-Chloro-2-methylphenyl)methanol

Chosen solvent

Scintillation vials or flasks with airtight seals

Orbital shaker or magnetic stirrer

Constant temperature bath or incubator

Analytical balance
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Filtration apparatus (e.g., syringe filters with appropriate membrane)

Analytical instrumentation for quantification (e.g., HPLC, UV-Vis spectrophotometer)

Procedure:

Prepare a supersaturated solution by adding an excess amount of (3-Chloro-2-
methylphenyl)methanol to a known volume of the solvent in a sealed flask.

Place the flask in a constant temperature bath on an orbital shaker. The temperature should

be controlled, typically at 25 °C.

Agitate the solution for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached.

After equilibration, allow the solution to stand undisturbed for a period to allow undissolved

solid to settle.

Carefully withdraw a sample of the supernatant and immediately filter it to remove any

undissolved solid.

Quantify the concentration of (3-Chloro-2-methylphenyl)methanol in the filtrate using a

pre-validated analytical method (e.g., HPLC with a calibration curve).

The determined concentration represents the equilibrium solubility of the compound in that

solvent at the specified temperature.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow for determining the solubility of an organic

compound.
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Qualitative Solubility Assessment Quantitative Solubility Determination (Shake-Flask)

Start: Obtain (3-Chloro-2-methylphenyl)methanol

Add ~25 mg of compound to test tube Add excess compound to known volume of solvent

Add 0.75 mL of solvent

Vortex/Shake for 60s

Visually observe for dissolution

Soluble

Yes

Insoluble/Partially Soluble

No

Equilibrate at constant temperature with agitation (24-48h)

Allow undissolved solid to settle

Filter supernatant

Quantify concentration (e.g., HPLC)

Determine Equilibrium Solubility

Click to download full resolution via product page

Caption: Workflow for Solubility Determination.

Disclaimer: The solubility data presented in Table 1 is predictive and should be confirmed

through experimental validation. The provided protocols are generalized and may require
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optimization for specific laboratory conditions and analytical equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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